Cas no 67264-20-4 (4-(4-methoxybenzyl)-5-methylbenzene-1,2-diol)

• Product Name: 4-(4-methoxybenzyl)-5-methylbenzene-1,2-diol
• CAS No: 67264-20-4
• MF: C₁₅H₁₆O₃
• MW: 244.285744667053
• CID: 965678
• PubChem ID: 320671
• Update Time: 2025-04-19

4-(4-methoxybenzyl)-5-methylbenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxybenzyl)-5-methylbenzene-1,2-diol
• 4-[(4-methoxyphenyl)methyl]-5-methylbenzene-1,2-diol
• NSC 269115
• DTXSID70313331
• NSC269115
• 67264-20-4
• OBTUSAQUINONE DERIV JURD 2287
• NSC-269115

• Inchi： 1S/C15H16O3/c1-10-7-14(16)15(17)9-12(10)8-11-3-5-13(18-2)6-4-11/h3-7,9,16-17H,8H2,1-2H3
• InChI Key： JAZQZZXWENNEBA-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C)=C(C=1)CC1C=CC(=CC=1)OC)O

Computed Properties

• Exact Mass: 244.10998
• Monoisotopic Mass: 244.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes